![molecular formula C23H24N4O4 B356407 sec-butyl 2-amino-1-(3,5-dimethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate CAS No. 846597-89-5](/img/structure/B356407.png)
sec-butyl 2-amino-1-(3,5-dimethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate
Description
sec-butyl 2-amino-1-(3,5-dimethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is a complex organic compound that belongs to the class of pyrroloquinoxalines. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of the pyrrolo[3,2-b]quinoxaline core, along with the 3,5-dimethoxyphenyl and butan-2-yl groups, contributes to its unique chemical properties and potential therapeutic benefits.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of sec-butyl 2-amino-1-(3,5-dimethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate typically involves multi-step organic reactions. One common method includes the following steps:
Formation of the Pyrrolo[3,2-b]quinoxaline Core: This can be achieved through the condensation of appropriate aromatic amines with diketones or aldehydes under acidic or basic conditions.
Introduction of the 3,5-Dimethoxyphenyl Group: This step often involves electrophilic aromatic substitution reactions, where the 3,5-dimethoxyphenyl group is introduced using suitable reagents and catalysts.
Attachment of the Butan-2-yl Group: This can be accomplished through alkylation reactions, where the butan-2-yl group is attached to the core structure using alkyl halides or other alkylating agents.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger
Properties
CAS No. |
846597-89-5 |
|---|---|
Molecular Formula |
C23H24N4O4 |
Molecular Weight |
420.5g/mol |
IUPAC Name |
butan-2-yl 2-amino-1-(3,5-dimethoxyphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate |
InChI |
InChI=1S/C23H24N4O4/c1-5-13(2)31-23(28)19-20-22(26-18-9-7-6-8-17(18)25-20)27(21(19)24)14-10-15(29-3)12-16(11-14)30-4/h6-13H,5,24H2,1-4H3 |
InChI Key |
GYJMHSAJMHFBFU-UHFFFAOYSA-N |
SMILES |
CCC(C)OC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC(=CC(=C4)OC)OC)N |
Canonical SMILES |
CCC(C)OC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC(=CC(=C4)OC)OC)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
